Cas no 1340098-38-5 (Tert-butyl 5-amino-2-bromo-4-fluorobenzoate)

• Product Name: Tert-butyl 5-amino-2-bromo-4-fluorobenzoate
• CAS No: 1340098-38-5
• MF: C₁₁H₁₃BrFNO₂
• MW: 290.128825902939
• MDL: MFCD17226451
• CID: 5685702
• PubChem ID: 62815622
• Update Time: 2025-06-13

Tert-butyl 5-amino-2-bromo-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• AKOS012110949
• 1340098-38-5
• EN300-25141982
• tert-butyl 5-amino-2-bromo-4-fluorobenzoate
• Benzoic acid, 5-amino-2-bromo-4-fluoro-, 1,1-dimethylethyl ester
• Tert-butyl 5-amino-2-bromo-4-fluorobenzoate

• MDL： MFCD17226451
• Inchi： 1S/C11H13BrFNO2/c1-11(2,3)16-10(15)6-4-9(14)8(13)5-7(6)12/h4-5H,14H2,1-3H3
• InChI Key： SDRKZMGJLMAJPB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 289.01137g/mol
• Monoisotopic Mass: 289.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.453±0.06 g/cm3(Predicted)
• Boiling Point: 329.6±37.0 °C(Predicted)
• pka: 1.34±0.10(Predicted)

Additional information on Tert-butyl 5-amino-2-bromo-4-fluorobenzoate

Comprehensive Overview of Tert-butyl 5-amino-2-bromo-4-fluorobenzoate (CAS No. 1340098-38-5)

Tert-butyl 5-amino-2-bromo-4-fluorobenzoate (CAS No. 1340098-38-5) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl ester, amino group, bromine, and fluorine substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and manufacturers often seek this compound for its role in developing drug candidates and crop protection agents, aligning with the growing demand for precision chemistry in modern industries.

The compound's CAS number 1340098-38-5 is a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production methods to reduce environmental impact. Questions like "How to synthesize Tert-butyl 5-amino-2-bromo-4-fluorobenzoate efficiently?" or "Applications of halogenated benzoates in drug discovery" are frequently explored in academic and industrial forums, reflecting its relevance in cutting-edge research.

From a structural perspective, the 5-amino and 4-fluoro moieties enhance the compound's reactivity in cross-coupling reactions, a hotspot in catalysis research. This aligns with the broader industry shift toward transition-metal-catalyzed transformations, a topic dominating recent publications. Additionally, the tert-butyl group offers steric protection, a feature leveraged in peptide mimetics and small-molecule inhibitors, areas gaining traction due to advancements in cancer therapeutics and neurodegenerative disease research.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Tert-butyl 5-amino-2-bromo-4-fluorobenzoate, ensuring purity and compliance with Good Manufacturing Practices (GMP). With the rise of AI-driven drug design, computational tools are increasingly used to predict its behavior in complex reactions, addressing queries like "How to optimize yield in benzoate derivatives?" or "Role of halogenated intermediates in medicinal chemistry."

In summary, Tert-butyl 5-amino-2-bromo-4-fluorobenzoate (CAS No. 1340098-38-5) exemplifies the intersection of innovation and practical application in organic chemistry. Its versatility and alignment with industry trends ensure its continued prominence in scientific and commercial landscapes.